Cas no 450-39-5 (1,1'-Biphenyl, 4-fluoro-4'-methoxy-)

• Product Name: 1,1'-Biphenyl, 4-fluoro-4'-methoxy-
• CAS No: 450-39-5
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD06201374
• CID: 1516764
• PubChem ID: 2758997
• Update Time: 2025-04-24

1,1'-Biphenyl, 4-fluoro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-fluoro-4'-methoxy-
• 1-fluoro(4'-methoxyphenyl-4-yl)benzene
• AKOS037652992
• 4-FLUORO-4'-METHOXY-1,1'-BIPHENYL
• E89833
• 1-fluoro-4-(4-methoxyphenyl)benzene
• SCHEMBL12015234
• FS-6215
• CS-0192391
• 4-Fluoro-4'-methoxybiphenyl
• 4'-fluoro-4-methoxybiphenyl
• 450-39-5
• 4'-Fluoro-4-methoxy-biphenyl
• SCHEMBL3607576
• HPHJIGXCDCZLTP-UHFFFAOYSA-N

• MDL： MFCD06201374
• Inchi： 1S/C13H11FO/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3
• InChI Key： HPHJIGXCDCZLTP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 202.07943
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

1,1'-Biphenyl, 4-fluoro-4'-methoxy- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 4-fluoro-4'-methoxy-

Comprehensive Guide to 1,1'-Biphenyl, 4-fluoro-4'-methoxy- (CAS No. 450-39-5): Properties, Applications, and Market Insights

1,1'-Biphenyl, 4-fluoro-4'-methoxy- (CAS No. 450-39-5) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 4-Fluoro-4'-methoxybiphenyl, is a derivative of biphenyl, featuring a fluorine atom and a methoxy group at specific positions. Its unique structural properties make it a valuable intermediate in various synthetic processes. In this article, we will delve into the chemical properties, applications, and market trends of this compound, while also addressing some of the most frequently searched questions by users in the field.

The molecular formula of 1,1'-Biphenyl, 4-fluoro-4'-methoxy- is C13H11FO, and it has a molecular weight of 202.22 g/mol. The presence of both fluorine and methoxy groups in its structure imparts distinct electronic and steric effects, which are crucial for its reactivity and utility in chemical synthesis. Researchers often highlight its high purity and stability under standard conditions, making it a reliable choice for laboratory and industrial applications.

One of the primary applications of 1,1'-Biphenyl, 4-fluoro-4'-methoxy- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its fluorinated biphenyl core is particularly valuable in the development of drugs targeting central nervous system (CNS) disorders and inflammatory diseases. Additionally, its methoxy group enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, the demand for fluorinated organic compounds like 4-Fluoro-4'-methoxybiphenyl has surged, driven by advancements in green chemistry and sustainable synthesis methods. Users frequently search for eco-friendly synthesis routes and catalytic processes involving this compound, reflecting the growing emphasis on reducing environmental impact in chemical manufacturing. Researchers are exploring microwave-assisted synthesis and flow chemistry techniques to optimize its production.

Another hot topic related to 1,1'-Biphenyl, 4-fluoro-4'-methoxy- is its role in material science. The compound's ability to form stable liquid crystals and organic semiconductors has made it a subject of interest in the development of advanced materials for electronics and optoelectronics. Its thermal stability and electronic properties are often discussed in forums and research papers, highlighting its potential in next-generation technologies.

From a market perspective, the global supply chain for 1,1'-Biphenyl, 4-fluoro-4'-methoxy- is influenced by factors such as raw material availability, regulatory policies, and technological advancements. Suppliers and manufacturers are increasingly focusing on quality control and certification standards to meet the stringent requirements of pharmaceutical and high-tech industries. Users often inquire about reliable suppliers and pricing trends, underscoring the need for transparent and up-to-date market information.

In conclusion, 1,1'-Biphenyl, 4-fluoro-4'-methoxy- (CAS No. 450-39-5) is a versatile and highly valuable compound with wide-ranging applications in pharmaceuticals, material science, and green chemistry. Its unique chemical structure and functional groups make it a subject of ongoing research and innovation. By staying informed about the latest developments and user queries, stakeholders can better navigate the opportunities and challenges associated with this compound.